Cas no 2137510-68-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137510-68-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5256857
• PubChem ID: 165438622
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-364012
• 1-cyclopropyl-2-methyl-5-(methylamino)pentane-2,4-diol
• 2137510-68-8
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H21NO2/c1-10(13,5-8-3-4-8)6-9(12)7-11-2/h8-9,11-13H,3-7H2,1-2H3
• InChI Key： WNKGZPLNTFYVEG-UHFFFAOYSA-N
• SMILES： OC(C)(CC(CNC)O)CC1CC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 324.6±27.0 °C(Predicted)
• pka: 14.92±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 2137510-68-8 and Its Applications in Modern Research

The compound identified by CAS No 2137510-68-8, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. As researchers continue to explore its molecular structure and reactivity, this compound is emerging as a promising candidate for various advanced applications, including pharmaceuticals, materials science, and specialty chemicals. Its unassigned index name reflects the ongoing investigations into its precise classification and nomenclature, which are critical for standardization and regulatory compliance.

One of the most intriguing aspects of CAS No 2137510-68-8 is its potential role in drug discovery and biomedical research. With the increasing demand for novel therapeutic agents, particularly in areas such as oncology, neurology, and infectious diseases, this compound's structural features may offer new avenues for targeting specific biological pathways. Researchers are particularly interested in its molecular interactions and binding affinities, which could lead to breakthroughs in personalized medicine. The absence of an assigned INDEX NAME underscores the need for further characterization to unlock its full potential.

In the realm of materials science, CAS No 2137510-68-8 is being studied for its potential to enhance the performance of advanced materials. Its unique chemical framework could contribute to the development of high-performance polymers, coatings, and nanocomposites. For instance, its thermal stability and solubility properties make it a candidate for next-generation electronic materials, such as organic semiconductors or flexible displays. The lack of a standardized product name highlights the exploratory phase of its application in this field, but early findings are promising.

Another area of interest is the compound's potential in green chemistry and sustainable manufacturing. As industries shift toward eco-friendly processes, CAS No 2137510-68-8 could play a role in reducing environmental impact. Its reactivity profile suggests it might be useful as a catalyst or intermediate in cleaner synthetic routes. The ongoing research into its environmental fate and biodegradability will be crucial for determining its suitability for large-scale applications. The unassigned index name status indicates that these studies are still in progress, but the compound's versatility is already evident.

From a regulatory perspective, the classification of CAS No 2137510-68-8 remains a topic of discussion. Regulatory bodies and industry stakeholders are closely monitoring its development to ensure compliance with global safety and labeling standards. The absence of an INDEX NAME NOT YET ASSIGNED designation underscores the importance of thorough evaluation before commercialization. Researchers are also investigating its toxicological profile and exposure limits, which are essential for risk assessment and workplace safety.

In conclusion, CAS No 2137510-68-8 represents a fascinating subject of study across multiple disciplines. Its potential applications in pharmaceuticals, materials science, and sustainable chemistry make it a compound of significant interest. While its INDEX NAME remains unassigned, the ongoing research promises to uncover new opportunities and challenges. As the scientific community continues to explore its properties, this compound may soon transition from a research curiosity to a commercially viable solution for modern technological and medical needs.